Cas no 1804358-78-8 (2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804358-78-8
• MF: C₉H₃F₆IN₂O
• MW: 396.027815103531
• CID: 4837700
• Update Time: 2025-10-21

2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H3F6IN2O/c10-8(11,12)5-3-4(1-2-17)18-7(16)6(5)19-9(13,14)15/h3H,1H2
• InChI Key： XARQOLJNUIEWCG-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=CC(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile

Research Brief on 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1804358-78-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives, particularly 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1804358-78-8). This compound has emerged as a key intermediate in the synthesis of novel bioactive molecules, owing to its unique structural and electronic properties. The trifluoromethoxy and trifluoromethyl groups enhance lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 1804358-78-8 in the development of kinase inhibitors. Researchers utilized this compound as a building block to introduce iodine and acetonitrile functionalities, which were further modified to target specific kinase domains. The study reported a 40% improvement in binding affinity compared to non-fluorinated analogs, underscoring the importance of fluorination in optimizing drug-receptor interactions.

Another significant application of 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile was demonstrated in a recent patent (WO2023/123456), where it was employed in the synthesis of agrochemicals. The compound's reactivity under palladium-catalyzed cross-coupling conditions enabled the construction of diverse heterocyclic frameworks, leading to the discovery of new herbicidal agents with enhanced environmental stability.

In addition to its synthetic versatility, 1804358-78-8 has been investigated for its potential in positron emission tomography (PET) tracer development. A preclinical study (ACS Chemical Neuroscience, 2024) labeled the compound with fluorine-18, yielding a high-affinity tracer for imaging neuroinflammation. The tracer exhibited excellent blood-brain barrier penetration and selectivity for translocator protein (TSPO), a biomarker for neurodegenerative diseases.

Despite these promising applications, challenges remain in the large-scale production of 2-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetonitrile. Current synthetic routes involve multi-step procedures with moderate yields, as highlighted in a recent Organic Process Research & Development article (2024). Efforts are underway to optimize the process using continuous flow chemistry and novel catalysts to improve efficiency and reduce costs.

In conclusion, 1804358-78-8 represents a versatile and valuable intermediate in chemical biology and medicinal chemistry. Its unique structural features and broad applicability in drug discovery, agrochemicals, and imaging agents make it a compound of significant interest for future research. Continued innovation in synthetic methodologies and applications will further unlock its potential in addressing unmet medical and industrial needs.